Cas no 1804381-54-1 (2-Bromo-5-chloro-3-cyanobenzoic acid)

• Product Name: 2-Bromo-5-chloro-3-cyanobenzoic acid
• CAS No: 1804381-54-1
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4946497
• Update Time: 2025-06-15

2-Bromo-5-chloro-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-cyanobenzoic acid

• Inchi： 1S/C8H3BrClNO2/c9-7-4(3-11)1-5(10)2-6(7)8(12)13/h1-2H,(H,12,13)
• InChI Key： IOOYSAYSQRUPPF-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-chloro-3-cyanobenzoic acid

Recent Advances in the Application of 2-Bromo-5-chloro-3-cyanobenzoic Acid (CAS: 1804381-54-1) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-chloro-3-cyanobenzoic acid (CAS: 1804381-54-1) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features. Recent studies highlight its increasing importance in the synthesis of bioactive molecules and pharmaceutical intermediates. This heteroaromatic compound's reactive sites (bromo, chloro, cyano, and carboxylic acid groups) enable diverse derivatization pathways, making it particularly valuable for structure-activity relationship (SAR) studies and drug discovery programs targeting various disease areas.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel kinase inhibitors. Researchers utilized 2-bromo-5-chloro-3-cyanobenzoic acid as a key intermediate in synthesizing potent and selective CDK4/6 inhibitors, showing significant antiproliferative activity against breast cancer cell lines (IC₅₀ values ranging from 12-38 nM). The electron-withdrawing groups on the aromatic ring were found to enhance binding affinity through favorable interactions with the kinase hinge region, while the carboxylic acid moiety facilitated salt bridge formation with key lysine residues.

In pharmaceutical process chemistry, recent advancements have focused on optimizing the synthetic routes for 2-bromo-5-chloro-3-cyanobenzoic acid. A 2024 Organic Process Research & Development publication reported an improved, scalable synthesis with 85% overall yield through a sequential bromination-chlorination-cyanation protocol, addressing previous challenges in regioselectivity and purification. This development has significant implications for cost-effective production of this valuable intermediate at commercial scales.

The compound has also found applications in PROTAC (Proteolysis Targeting Chimera) development, as evidenced by a recent ACS Chemical Biology study. Researchers incorporated 1804381-54-1-derived fragments into PROTAC molecules targeting BET proteins, achieving enhanced cellular permeability and degradation efficiency (DC₅₀ values below 100 nM in multiple cancer cell lines). The meta-substitution pattern proved particularly effective for maintaining the optimal spatial orientation between warhead and E3 ligase binder components.

Ongoing research is exploring the compound's potential in radiopharmaceutical development. Preliminary results presented at the 2024 SNMMI Annual Meeting demonstrated successful ¹⁸F-labeling of 2-bromo-5-chloro-3-cyanobenzoic acid derivatives for PET imaging applications, with promising biodistribution profiles in rodent models of inflammation. The presence of multiple halogen atoms provides convenient sites for isotopic exchange, opening new possibilities for molecular imaging probe development.

From a safety and ADME perspective, recent pharmacokinetic studies of 1804381-54-1-containing compounds show favorable metabolic stability profiles, with the cyano group contributing to reduced oxidative metabolism while the carboxylic acid enhances aqueous solubility. However, structure-property relationship studies suggest that careful balancing of these moieties is required to optimize both potency and drug-like properties in lead optimization campaigns.